2-(2-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid ethyl ester
Overview
Description
2-(2-Fluorophenylamino)-5-methylthiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H13FN2O2S and its molecular weight is 280.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation
This compound is involved in the synthesis of various derivatives through chemical reactions that introduce different functional groups, enhancing its utility in developing new molecules. For instance, acylation, methylation, and the conversion into esters have been described as steps in producing N-substituted amino derivatives, showcasing the compound's versatility as a building block in organic synthesis (Dovlatyan et al., 2004). Furthermore, the photolysis process in the presence of thioamides to yield thiazole-5-carboxylate esters highlights its reactivity under specific conditions, offering moderate yields of potentially bioactive thiazole derivatives (Fong et al., 2004).
Antitumor and Antiviral Activities
The compound and its derivatives have been investigated for antitumor and antiviral activities. A series of amino acid ester derivatives containing the fluorouracil moiety, synthesized from this compound, showed inhibitory effects against leukemia and liver cancer cells, suggesting potential for antitumor applications (Xiong et al., 2009). Additionally, new N-amino-1,2,3-triazole derivatives demonstrated significant antiviral effects against Cantagalo virus replication, indicating the compound's utility in generating antiviral agents (Jordão et al., 2009).
Detection and Sensing Applications
Ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate, a derivative of the target compound, has been designed and synthesized for colorimetric and ratiometric fluorescent probing. This application is crucial for the rapid, sensitive, and selective detection of biothiols in physiological media, demonstrating the compound's relevance in analytical chemistry and diagnostics (Wang et al., 2017).
Antimicrobial Studies
Derivatives of the compound have been subjected to antimicrobial studies, showing activity against various bacterial and fungal strains. This highlights its potential as a precursor in synthesizing agents with antibacterial and antifungal properties, contributing to the search for new treatments for infectious diseases (Desai et al., 2019).
Mechanism of Action
Mode of Action
It is known that fluorinated compounds often interact with biological targets in a unique manner due to the unique properties of the fluorine atom .
Biochemical Pathways
It is known that fluorinated compounds can affect a variety of biochemical pathways due to their unique chemical properties .
Pharmacokinetics
It is known that fluorinated compounds often have unique pharmacokinetic properties due to the unique properties of the fluorine atom .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other chemicals can affect how a compound interacts with its targets and how it is metabolized by the body . .
Properties
IUPAC Name |
ethyl 2-(2-fluoroanilino)-5-methyl-1,3-thiazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O2S/c1-3-18-12(17)11-8(2)19-13(16-11)15-10-7-5-4-6-9(10)14/h4-7H,3H2,1-2H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVGWTVIAGVWYOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=N1)NC2=CC=CC=C2F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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